Cas no 1352541-22-0 (5-Bromo-4-(isopropylamino)pyridine-3-sulfonic acid)

• Product Name: 5-Bromo-4-(isopropylamino)pyridine-3-sulfonic acid
• CAS No: 1352541-22-0
• MF: C₈H₁₁BrN₂O₃S
• MW: 295.153539896011
• CID: 6630678
• PubChem ID: 102538937
• Update Time: 2026-03-12

5-Bromo-4-(isopropylamino)pyridine-3-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-isopropylamino-pyridine-3-sulfonic acid
• 3-Pyridinesulfonic acid, 5-bromo-4-[(1-methylethyl)amino]-
• A927703
• 5-Bromo-4-(isopropylamino)pyridine-3-sulfonicacid
• 1352541-22-0
• 5-Bromo-4-(isopropylamino)pyridine-3-sulfonic acid

• Inchi： 1S/C8H11BrN2O3S/c1-5(2)11-8-6(9)3-10-4-7(8)15(12,13)14/h3-5H,1-2H3,(H,10,11)(H,12,13,14)
• InChI Key： CMNSISVWEGDRQA-UHFFFAOYSA-N
• SMILES： C1=NC=C(Br)C(NC(C)C)=C1S(O)(=O)=O

Computed Properties

• Exact Mass: 293.96738g/mol
• Monoisotopic Mass: 293.96738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 87.7Ų

Additional information on 5-Bromo-4-(isopropylamino)pyridine-3-sulfonic acid

Introduction to 5-Bromo-4-(isopropylamino)pyridine-3-sulfonic Acid (CAS No. 1352541-22-0)

5-Bromo-4-(isopropylamino)pyridine-3-sulfonic acid is a significant compound in the field of pharmaceutical and chemical research, characterized by its unique molecular structure and versatile applications. This compound, identified by the CAS number 1352541-22-0, has garnered attention due to its role as a key intermediate in the synthesis of various biologically active molecules. The presence of both bromine and sulfonic acid functional groups makes it a valuable building block for further chemical modifications, enabling the development of novel therapeutic agents.

The molecular structure of 5-Bromo-4-(isopropylamino)pyridine-3-sulfonic acid consists of a pyridine core substituted with a bromo group at the 5-position, an isopropylamino group at the 4-position, and a sulfonic acid group at the 3-position. This arrangement imparts distinct chemical properties that make it particularly useful in medicinal chemistry. The bromine atom provides a handle for further functionalization via cross-coupling reactions, while the sulfonic acid group enhances solubility in water, facilitating its use in aqueous-based synthetic protocols.

In recent years, there has been growing interest in exploring the pharmacological potential of derivatives of 5-Bromo-4-(isopropylamino)pyridine-3-sulfonic acid. Researchers have been investigating its role in developing inhibitors for various enzymatic targets, particularly those involved in inflammatory and infectious diseases. The pyridine scaffold is known to be a privileged structure in drug discovery, often exhibiting favorable pharmacokinetic properties and good binding affinity to biological targets.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. The bromo and amino substituents on the pyridine ring allow for easy incorporation into kinase inhibitor molecules through palladium-catalyzed cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions enable the attachment of various aryl or heteroaryl groups, which can be optimized to enhance binding affinity and selectivity.

Furthermore, the sulfonic acid group in 5-Bromo-4-(isopropylamino)pyridine-3-sulfonic acid contributes to its solubility and stability under various conditions, making it an ideal candidate for formulation into drug candidates. Solubility is a critical factor in drug development, as it affects bioavailability and therapeutic efficacy. Compounds with improved solubility profiles are often more effective when administered orally or intravenously.

The isopropylamino group at the 4-position of the pyridine ring adds another layer of complexity to this compound's reactivity. This group can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity. Additionally, it can be further modified through alkylation or acylation reactions to introduce additional functional groups that may improve pharmacological properties such as metabolic stability and cell membrane permeability.

In academic research, 5-Bromo-4-(isopropylamino)pyridine-3-sulfonic acid has been utilized as a precursor in the development of novel antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria has necessitated the discovery of new therapeutic strategies. Researchers have leveraged the compound's structural features to design molecules that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have shown promising results in vitro, indicating its potential as a lead compound for further optimization.

The synthesis of 5-Bromo-4-(isopropylamino)pyridine-3-sulfonic acid itself is an intriguing process that showcases modern synthetic methodologies. Traditional synthetic routes often involve multi-step processes with multiple purification steps, which can be time-consuming and yield-limited. However, recent advances in catalytic chemistry have enabled more efficient synthetic strategies. For instance, one approach involves the direct functionalization of halogenated pyridines using transition metal catalysts under mild conditions. This method not only simplifies the synthetic pathway but also improves overall yields.

The role of computational chemistry in optimizing derivatives of 5-Bromo-4-(isopropylamino)pyridine-3-sulfonic acid cannot be overstated. Molecular modeling techniques allow researchers to predict how different substituents will affect binding affinity and selectivity before conducting expensive wet lab experiments. By integrating experimental data with computational predictions, scientists can rapidly screen large libraries of compounds and identify promising candidates for further investigation.

The sulfonic acid group also makes this compound suitable for use as an ion pair former or salt former in pharmaceutical formulations. In drug development, salts are often used to improve solubility and stability while maintaining bioavailability. The sulfonic acid moiety can form stable salts with basic compounds such as amines or alkaloids, resulting in enhanced pharmacokinetic profiles.

The versatility of 5-Bromo-4-(isopropylamino)pyridine-3-sulfonic acid extends beyond its applications in drug discovery; it also finds utility in material science and agrochemical research. For instance, derivatives of this compound have been explored as ligands for metal complexes used in catalysis or as intermediates in synthesizing specialty chemicals with unique properties.

In conclusion, 5-Bromo-4-(isopropylamino)pyridine-3-sulfonic acid (CAS No. 1352541-22-0) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules, particularly kinase inhibitors and antimicrobial agents. The ongoing exploration of its pharmacological properties underscores its importance as a building block for novel therapeutic agents.